([ring-D5]Phe3)-Octreotide Acetate

• IUPAC Name: acetic acid;(4R,7S,10S,13R,16S,19R)-10-(4-aminobutyl)-19-[[(2R)-2-amino-3-phenylpropanoyl]amino]-N-[(2R,3R)-1,3-dihydroxybutan-2-yl]-7-[(1R)-1-hydroxyethyl]-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-16-[(2,3,4,5,6-pentadeuteriophenyl)methyl]-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carboxamide
• InChI: InChI=1S/C49H66N10O10S2.C2H4O2/c1-28(61)39(25-60)56-48(68)41-27-71-70-26-40(57-43(63)34(51)21-30-13-5-3-6-14-30)47(67)54-37(22-31-15-7-4-8-16-31)45(65)55-38(23-32-24-52-35-18-10-9-17-33(32)35)46(66)53-36(19-11-12-20-50)44(64)59-42(29(2)62)49(69)58-41;1-2(3)4/h3-10,13-18,24,28-29,34,36-42,52,60-62H,11-12,19-23,25-27,50-51H2,1-2H3,(H,53,66)(H,54,67)(H,55,65)(H,56,68)(H,57,63)(H,58,69)(H,59,64);1H3,(H,3,4)/t28-,29-,34-,36+,37+,38-,39-,40+,41+,42+;/m1./s1/i4D,7D,8D,15D,16D
• InChI Key: XQEJFZYLWPSJOV-RQANEZAXSA-N
• Canonical SMILES: CC(C1C(=O)NC(CSSCC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CCCCN)CC2=CNC3=CC=CC=C32)CC4=CC=CC=C4)NC(=O)C(CC5=CC=CC=C5)N)C(=O)NC(CO)C(C)O)O.CC(=O)O
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1[2H])[2H])C[C@H]2C(=O)N[C@@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@@H](CSSC[C@@H](C(=O)N2)NC(=O)[C@@H](CC3=CC=CC=C3)N)C(=O)N[C@H](CO)[C@@H](C)O)[C@@H](C)O)CCCCN)CC4=CNC5=CC=CC=C54)[2H])[2H].CC(=O)O
• Molecular Formula: C51H70N10O12S2
• Molecular Weight: 1084.3 g/mol

Description

Octreotide is a synthetic peptide that mimics natural somatostatin pharmacologically, though it is a more potent inhibitor of growth hormone, glucagon, and insulin than the natural hormone. The term “ring-D5” suggests that a deuterium (D) atom has replaced a hydrogen atom in the 5-position of the phenylalanine (Phe) ring. Acetate refers to the acetate salt form of the drug, which affects its stability and solubility.

Synthesis Analysis

The synthesis of peptide-based compounds like Octreotide typically involves solid-phase peptide synthesis, where amino acids are added one at a time to a growing chain. The specific synthesis of “([ring-D5]Phe3)-Octreotide Acetate” would likely involve the use of D5-Phe in the synthesis process.

Molecular Structure Analysis

The molecular structure of a peptide like Octreotide is determined by the sequence of its amino acids and the configuration of its bonds. The “ring-D5” modification would likely cause a minor change in the molecule’s structure and properties.

Chemical Reactions Analysis

Peptides like Octreotide can participate in various chemical reactions, particularly those involving the amide bonds that link their amino acids together. The presence of the acetate group may also enable reactions involving the acetyl moiety.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “this compound” would depend on its specific molecular structure. These could include its solubility, stability, and reactivity.

Mechanism of Action

Octreotide acts as a somatostatin analog, binding to somatostatin receptors and inhibiting the release of several hormones. The specific mechanism of action of “([ring-D5]Phe3)-Octreotide Acetate” may vary slightly due to the D5 modification.

Safety and Hazards

The safety and hazards of a compound like “([ring-D5]Phe3)-Octreotide Acetate” would depend on its specific biological activity and toxicity. As a peptide, it would likely be safe to handle under normal laboratory conditions, but its biological effects could present hazards if ingested or inhaled.

Future Directions

The future research directions for a compound like “([ring-D5]Phe3)-Octreotide Acetate” would likely involve further studies of its biological activity and potential therapeutic applications. The D5 modification could potentially enhance its activity or stability, opening up new possibilities for its use.